![molecular formula C9H21O3P B093893 Triisopropyl phosphite CAS No. 116-17-6](/img/structure/B93893.png)
Triisopropyl phosphite
Overview
Description
Triisopropyl phosphite is a chemical compound that is used in various organic synthesis reactions. It is a phosphorus-containing compound that can act as a ligand in coordination chemistry and as a reagent in organic transformations.
Synthesis Analysis
The synthesis of this compound-related compounds can be achieved through different methods. For instance, this compound can be used as a substitute for triphenylphosphine in the Mitsunobu reaction of nucleoside analogs, offering a cost-effective alternative for certain phosphorus reagents . Additionally, diisopropyl phosphite, a related compound, can be synthesized from phosphorus trichloride and isopropanol, with the yield reaching 87% under optimal conditions .
Molecular Structure Analysis
The molecular structure of this compound derivatives has been characterized using techniques such as NMR spectroscopy and X-ray crystallography. For example, bulky monophosphites derived from this compound have been synthesized and characterized, revealing their coordination ability with metal centers . The electronic properties and steric demands of these ligands have been further elucidated using DFT computational methods .
Chemical Reactions Analysis
This compound participates in various chemical reactions. It has been used in the synthesis of phosphonate derivatives through reactions with quinoneimines . Additionally, it can react with indenylidene pre-catalysts to form cis-complexes used in olefin metathesis reactions, highlighting the synergistic effects between phosphites and L-type ligands . Furthermore, this compound derivatives can undergo oxidation to form phosphoric esters when reacting with aldehydes .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound and its derivatives are influenced by their molecular structure. For instance, the introduction of methoxy groups in triarylphosphines can affect their oxidation potential and UV-Vis absorption characteristics . The steric and electronic properties of these compounds are crucial for their reactivity and their application as ligands in catalytic processes, as demonstrated by their use in rhodium-catalysed hydroformylation reactions, which show high conversions and selectivity .
Scientific Research Applications
It serves as an effective substitute for triphenylphosphine in the Mitsunobu reaction of nucleoside analogs and as an alternative reagent in the Veliz–Beal bromination protocol (Véliz & Beal, 2006).
In the field of olefin metathesis reactions, triisopropyl phosphite reacts with phosphine-based indenylidene pre-catalysts to form "1st generation" cis-complexes, demonstrating differences in structure, thermal stability, and reactivity compared to trans-Ru parent complexes (Guidone et al., 2015).
It reacts with quinoneimine III to form corresponding phosphonate derivatives, displaying potential for synthesizing specific chemical structures (Zayed et al., 1990).
This compound has been shown to react with N-(phenylsulfonyl)-1,4-benzoquinone monoimine to form various phosphonate and phosphate adducts, indicating its reactivity with specific organic compounds (Boulos et al., 1993).
It is involved in the partial oxidation of phosphoric esters in reactions with 2-furaldehyde and benzaldehyde, highlighting its potential in the synthesis of esters containing heterocyclic groups (Arbuzov & Zoroastrova, 1960).
In the direct synthesis of diisopropyl phosphite from phosphorus trichloride and isopropanol, it demonstrates the ability to reach high purity and yield, emphasizing its synthetic applications (Yan-song, 2007).
Complex compounds of rhodium with this compound have been produced and characterized, showing the ligand's hydrolyzability in the complex and its ability to catalyze dehydrogenation reactions (Yurchenko et al., 1975).
It has been used in a copper-catalyzed conjugate reduction of chiral alpha, beta-unsaturated amino ketones, showcasing its chemoselectivity and wide substrate compatibility (Pelšs et al., 2009).
It contributed to the understanding of the structure of cyclic phosphoranes and the structural forms for main group elements (Holmes, 1979).
The performance of different phosphites, including this compound, in isotactic polypropylene has been studied, highlighting its influence on processing stability (Tocháček & Sedlár, 1993).
Mechanism of Action
Target of Action
Triisopropyl phosphite is primarily used as a reactant in various chemical reactions . It interacts with Ru-based indenylidene complexes to form 1st generation complexes for metathesis reactions . It also reacts with arylamines and isoamyl nitrite for the synthesis of phosphonohydrazines .
Mode of Action
this compound interacts with its targets through chemical reactions. In the Perkow-type reaction, it helps synthesize compounds containing polarized carbon-carbon double bonds . It also facilitates the isolation of products in the Mitsunobu reaction as an alternative to triphenylphosphine .
Biochemical Pathways
It’s known to participate in the synthesis of phosphonohydrazines , which are involved in various biochemical processes.
Result of Action
The molecular and cellular effects of this compound’s action largely depend on the specific reactions it’s involved in. For instance, in the synthesis of phosphonohydrazines, it contributes to the formation of these compounds, which have various applications in organic synthesis .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors. For example, reactions involving this compound are usually carried out under inert atmosphere and may require heating . It’s also worth noting that this compound is a flammable liquid and may produce flammable vapors at high temperatures .
Safety and Hazards
properties
IUPAC Name |
tripropan-2-yl phosphite | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21O3P/c1-7(2)10-13(11-8(3)4)12-9(5)6/h7-9H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJHCUXCOGGKFAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OP(OC(C)C)OC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9044372 | |
Record name | Tripropan-2-yl phosphite | |
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Molecular Weight |
208.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless liquid; [HSDB] | |
Record name | Phosphorous acid, tris(1-methylethyl) ester | |
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Record name | Triisopropyl phosphite | |
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Boiling Point |
94 to 96 °C at 50 mm Hg, BP: 74 °C at 20 mm Hg; 60 °C at 10 mm Hg | |
Record name | TRIISOPROPYL PHOSPHITE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2578 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Flash Point |
165 °F Open Cup; 73.9 °C Closed Cup | |
Record name | TRIISOPROPYL PHOSPHITE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2578 | |
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Solubility |
Soluble in alcohol, ether, chloroform, Miscible with most organic solvents; insoluble in water | |
Record name | TRIISOPROPYL PHOSPHITE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2578 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.9063 g/cu cm at 20 °C | |
Record name | TRIISOPROPYL PHOSPHITE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2578 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.27 [mmHg] | |
Record name | Triisopropyl phosphite | |
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Color/Form |
Colorless liquid | |
CAS RN |
116-17-6 | |
Record name | Triisopropyl phosphite | |
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Record name | Triisopropyl phosphite | |
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Record name | TRIISOPROPYL PHOSPHITE | |
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Record name | Tripropan-2-yl phosphite | |
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Record name | Triisopropyl phosphite | |
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Record name | TRIISOPROPYL PHOSPHITE | |
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Record name | TRIISOPROPYL PHOSPHITE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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